Deoxylapachol

• IUPAC Name: 2-(3-methylbut-2-enyl)naphthalene-1,4-dione
• InChI: InChI=1S/C15H14O2/c1-10(2)7-8-11-9-14(16)12-5-3-4-6-13(12)15(11)17/h3-7,9H,8H2,1-2H3
• InChI Key: OSDFYZPKJKRCRR-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1=CC(=O)C2=CC=CC=C2C1=O)C
• Molecular Formula: C15H14O2
• DSSTOX Substance ID: DTXSID40189186
• Molecular Weight: 226.27 g/mol
• CAS RN: 3568-90-9

Description

Deoxylapachol is a high-purity natural product. It is a major cytotoxic component of New Zealand brown alga, Landsburgia quercifolia. It has anti-wood rot activity and can inhibit certain fungi.

Synthesis Analysis

This compound and 2-methylanthraquinone (2-MAQ) were isolated from the acetone extracts of Indonesian Jepara Tectona grandis (teak) wood using column chromatography. Gas chromatography–mass spectrometry revealed that the extract contained this compound, iso-deoxylapachol, and 2-MAQ.

Molecular Structure Analysis

The molecular formula of this compound is C15H14O2. The molecular weight is 226.27.

Chemical Reactions Analysis

In the kraft cooking process of Eucalyptus globulus wood, this compound demonstrated the ability to enhance the delignification rate and retain carbohydrates. The lignin content in the kraft-deoxylapachol cooking pulp was determined to be lower than that of the control pulp prepared without catalyst.

Physical And Chemical Properties Analysis

This compound is a yellow oil. It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc.

Scientific Research Applications

Antifungal Activity

Deoxylapachol, isolated from Tectona grandis (teak), has demonstrated antifungal properties. It was found to inhibit the growth of the fungus Aspergillus niger. The compound induced fungal cell wall stress in transgenic strains of A. niger, which were used as a model for cell wall damage. The induction of cell wall stress by this compound points to its potential utility in addressing fungal-related issues in various applications (Sumthong et al., 2006).

Anti-Wood Rot Properties

This compound was also identified for its anti-wood rot activity in Tectona grandis sawdust extract. The extract showed inhibitory effects against both brown rot and white rot fungi species. Specifically, this compound exhibited a significant inhibitory effect against certain species of fungi, suggesting its role in protecting wood from fungal decay. This discovery can be particularly beneficial for the wood processing industry and in the preservation of wooden structures (Sumthong et al., 2008).

Chemical Marker in Occupational Exposure

This compound has been used as a chemical marker for occupational exposure to teak wood dust. A method was developed to detect lapachol and this compound in wood dust, serving as markers of exposure. The specificity of the analysis was confirmed by the absence of these compounds in other wood species. This method is crucial for estimating the true quantities of teak dust inhaled in workplaces, aiding in the assessment of exposure and potential allergic reactions caused by teak dust (Carrieri et al., 2014).

Safety and Hazards

Deoxylapachol should be handled with care to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. It is recommended to use personal protective equipment and ensure adequate ventilation.

Mechanism of Action

Target of Action

Deoxylapachol, a major cytotoxic component of New Zealand brown alga, Landsburgia quercifolia , is known to have antifungal and anti-cancer activities. It is active against P-388 leukemia cells . .

Mode of Action

It is known that compounds having a quinone as the core system, like this compound, have promising biological activity . A central feature of ortho- and para-quinonoid based cytotoxins is their ability to generate semiquinone radicals by bioreduction, which then accelerates intracellular hypoxic conditions . This could potentially explain the anti-cancer activity of this compound.

Biochemical Pathways

It is known that naphthoquinones, a class of compounds to which this compound belongs, have been shown to interfere with the bio-activities of enzymes known as topoisomerases , a group of enzymes that are critical for DNA replication in cells . In addition, naphthoquinones have been shown to induce the so-called “reactive oxygen species” that can cause damage to cells .

Result of Action

This compound has been found to have anti-cancer activity, being active against P-388 leukemia cells . It also has antifungal activity . In the context of pulp and paper industry, this compound has been found to enhance the delignification rate and retain carbohydrates during the kraft cooking process . The lignin content in the kraft-deoxylapachol cooking pulp was determined to be lower than that of the control pulp prepared without the catalyst .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, in the context of the pulp and paper industry, the use of this compound as a catalyst in kraft cooking increases pulp yield, reduces lignin content in pulp fibers, and reduces energy consumption . This suggests that the action, efficacy, and stability of this compound can be influenced by the specific conditions under which it is used.

Q & A

Q1: How does deoxylapachol exert its antifungal effect?

A1: Research suggests that this compound induces fungal cell wall stress. Studies using a transgenic Aspergillus niger strain, designed to fluoresce upon cell wall damage, demonstrated that this compound exposure led to fluorescence, indicating cell wall stress. [] Additionally, this compound exhibits a strong inhibitory effect on cellulase activity, further contributing to its antifungal properties. [, ]

Q2: What is the target of this compound in wood rot fungi?

A2: While the exact target remains unclear, research suggests that this compound's antifungal activity, particularly against wood rot fungi, is linked to the induction of cell wall stress and the inhibition of cellulase activity. [, ]

Q3: What is the role of this compound in teak wood's natural durability?

A3: this compound is one of the primary quinones found in teak wood, contributing significantly to its natural resistance against termites and fungal decay. [, , ] The compound's presence, along with other quinones like tectoquinone, provides teak wood with its characteristic durability and resistance to biological degradation.

Q4: What is the molecular formula and weight of this compound?

A4: this compound has the molecular formula C₁₅H₁₆O₂ and a molecular weight of 228.29 g/mol. [, ]

Q5: How is this compound typically characterized?

A5: this compound is commonly characterized using spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS). These methods help determine its structural features and quantify its presence in various samples, including wood extracts and biological fluids. [, , , ]

Q6: Does the source of this compound influence its properties?

A6: While the basic chemical structure remains consistent, the source of this compound can slightly influence its purity and biological activity. For instance, this compound extracted from different teak wood sources may exhibit varying levels of antifungal activity depending on the presence of other compounds and the extraction method used. [, , ]

Q7: Can this compound be used as a wood preservative?

A7: While this compound exhibits potent antifungal and anti-termite activity, making it a potential candidate for wood preservation, its practical application requires further investigation. Research should focus on developing effective formulations and assessing its long-term efficacy and environmental impact. [, , , ]

Q8: Is this compound toxic to humans?

A8: this compound, like many bioactive compounds, can exhibit toxicity at certain concentrations. It is known to cause allergic contact dermatitis in some individuals exposed to teak wood dust. [, ] Further research is needed to fully understand its toxicological profile and establish safe exposure limits. [, ]

Q9: What are the environmental implications of using this compound?

A9: The environmental impact of this compound requires further investigation. Research should focus on its biodegradability, potential to bioaccumulate, and effects on non-target organisms. Sustainable and responsible practices are crucial for its potential use in various applications. [, , ]

Q10: What are the key areas for future research on this compound?

A10: Future research should focus on:

• Exploring structure-activity relationships to design more potent and selective derivatives. [, ]
• Developing efficient and sustainable methods for this compound extraction and synthesis. []
• Investigating its potential for targeted drug delivery and reducing toxicity. []
• Exploring its applications in various fields, including medicine, agriculture, and materials science. [, ]